Cas no 1804857-92-8 (Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate)
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate
-
- Inchi: 1S/C10H10BrF2NO3/c1-16-8(15)4-7-5(9(12)13)3-6(11)10(14-7)17-2/h3,9H,4H2,1-2H3
- InChI Key: UPAGQCNZIAXKES-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(CC(=O)OC)C(C(F)F)=C1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 268
- XLogP3: 2.3
- Topological Polar Surface Area: 48.4
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059060-1g |
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate |
1804857-92-8 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1804857-92-8): An Overview
Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1804857-92-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.
The molecular structure of Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate is composed of a pyridine ring substituted with a bromo group at the 3-position, a difluoromethyl group at the 5-position, and a methoxy group at the 2-position. Additionally, the acetate ester moiety is attached to the 6-position of the pyridine ring. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable intermediate in organic synthesis.
Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the difluoromethyl group in Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate is particularly noteworthy, as it can enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial for optimizing drug candidates for oral bioavailability and reducing their susceptibility to metabolic degradation.
In addition to its structural advantages, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate has been explored for its potential as a lead compound in the development of new drugs. Research has shown that this compound exhibits potent inhibitory activity against specific enzymes and receptors, making it a promising candidate for therapeutic applications. For instance, studies have demonstrated its efficacy in inhibiting kinases involved in various signaling pathways, which are often dysregulated in diseases such as cancer and inflammatory disorders.
The bromo substituent at the 3-position of the pyridine ring plays a critical role in enhancing the compound's binding affinity to target proteins. This substitution can improve the selectivity and potency of the molecule, thereby reducing off-target effects and minimizing potential side effects. The methoxy group at the 2-position further contributes to the overall stability and solubility of the compound, facilitating its use in both in vitro and in vivo experiments.
From a synthetic perspective, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate can be prepared through a series of well-defined chemical reactions. The synthesis typically involves starting from readily available precursors and employing established methodologies to introduce the desired functional groups. The efficiency and scalability of these synthetic routes make this compound an attractive choice for large-scale production and further pharmaceutical development.
In conclusion, Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate (CAS No. 1804857-92-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers aiming to develop novel therapeutic agents. As ongoing research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in future drug discovery efforts.
1804857-92-8 (Methyl 3-bromo-5-(difluoromethyl)-2-methoxypyridine-6-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)